3-fluoro-N-(4-methoxybutyl)-2-nitroaniline
Cat. No. B8367185
M. Wt: 242.25 g/mol
InChI Key: QAIZTNWDDGCBJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08664380B2
Procedure details
3-Fluoro-N-(4-methoxybutyl)-2-nitroaniline (2.90 g) was dissolved in methanol (50 ml), palladium-carbon (5%, 230 mg) was added, and the mixture was stirred for 3 hr under a hydrogen atmosphere. The reaction mixture was filtered through celite, and the filtrate was concentrated under reduced pressure to give the object product (2.54 g).
Name
palladium-carbon
Quantity
230 mg
Type
catalyst
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[C:3]([N+:15]([O-])=O)=[C:4]([CH:12]=[CH:13][CH:14]=1)[NH:5][CH2:6][CH2:7][CH2:8][CH2:9][O:10][CH3:11]>CO.[C].[Pd]>[F:1][C:2]1[C:3]([NH2:15])=[C:4]([NH:5][CH2:6][CH2:7][CH2:8][CH2:9][O:10][CH3:11])[CH:12]=[CH:13][CH:14]=1 |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.9 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C(=C(NCCCCOC)C=CC1)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
palladium-carbon
|
|
Quantity
|
230 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred for 3 hr under a hydrogen atmosphere
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The reaction mixture was filtered through celite
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=CC(=C1N)NCCCCOC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.54 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
